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Compound of Interest

1-[4-(4-
Compound Name:
Fluorophenoxy)phenyllethanone

Cat. No.: B1334159

In-Depth Technical Guide: 1-[4-(4-
Fluorophenoxy)phenyl]jethanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, weight,
and key chemical data for 1-[4-(4-Fluorophenoxy)phenyl]ethanone. It includes a detailed
experimental protocol for its synthesis via an Ullmann condensation reaction, presented to
meet the rigorous standards of research and development professionals.

Core Compound Data

1-[4-(4-Fluorophenoxy)phenyl]ethanone is a versatile chemical intermediate with significant
applications in the pharmaceutical and agrochemical industries.[1] Its structural characteristics
make it a valuable building block in the synthesis of more complex molecules, including

potential anti-cancer agents.[1]

Physicochemical Properties

The key quantitative data for 1-[4-(4-Fluorophenoxy)phenyl]ethanone are summarized in the
table below. This information is critical for its application in chemical synthesis and material

science.
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Property Value Source(s)
Molecular Formula C14H11FO2 [2]
Molecular Weight 230.23 g/mol

Appearance Off-white crystals [2]

Melting Point 63-67 °C [2]

Boiling Point 166-172 °C @ 2.5 Torr

Density (Predicted) 1.176 + 0.06 g/cm?3

CAS Number 35114-93-3

Molecular Structure and Visualization

The molecular structure of 1-[4-(4-Fluorophenoxy)phenyl]ethanone consists of a 4-
fluorophenoxy group linked to a phenyl ethanone moiety. The visualization below, generated
using the DOT language, illustrates the connectivity of the atoms.

Molecular structure of 1-[4-(4-Fluorophenoxy)phenyl]ethanone.

Experimental Protocols
Synthesis of 1-[4-(4-Fluorophenoxy)phenyl]ethanone via
Ulimann Condensation

The synthesis of 1-[4-(4-Fluorophenoxy)phenyl]ethanone can be achieved through an
Ullmann condensation reaction.[2] This method involves the copper-catalyzed coupling of an
aryl halide with a phenol.[1]

Reaction Scheme:
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| ——

Click to download full resolution via product page

Ullmann condensation for the synthesis of 1-[4-(4-Fluorophenoxy)phenyl]ethanone.

Detailed Methodology:

The following protocol is a representative procedure for the Ullmann condensation to

synthesize the title compound.
e Materials:
o p-Fluorophenol
o p-Bromoacetophenone
o Potassium carbonate (anhydrous)

o Copper powder or Copper(l) iodide
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[e]

Pyridine (anhydrous)

o

Toluene

[¢]

Hydrochloric acid (dilute)

[¢]

Sodium chloride solution (saturated)

[e]

Magnesium sulfate (anhydrous)

o

Ethanol (for recrystallization)

Procedure:

o In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine
p-fluorophenol (1.0 equivalent), p-bromoacetophenone (1.0 equivalent), potassium
carbonate (2.0 equivalents), and a catalytic amount of copper powder or copper(l) iodide
(0.1-0.2 equivalents).

o Add anhydrous pyridine as the solvent.

o Heat the reaction mixture to reflux with vigorous stirring. The reaction progress can be
monitored by thin-layer chromatography (TLC).

o After the reaction is complete (typically several hours), cool the mixture to room
temperature.

o Dilute the reaction mixture with toluene and filter to remove inorganic salts.

o Wash the organic filtrate sequentially with dilute hydrochloric acid, water, and saturated
sodium chloride solution.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain the crude product.

o Purify the crude product by recrystallization from ethanol to yield 1-[4-(4-
Fluorophenoxy)phenyl]ethanone as off-white crystals.
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o Characterization: The identity and purity of the synthesized compound can be confirmed
using standard analytical techniques such as melting point determination, Nuclear Magnetic
Resonance (NMR) spectroscopy, and Mass Spectrometry (MS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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